Cas no 2216-52-6 ((+)-Neomenthol)

• Product Name: (+)-Neomenthol
• CAS No: 2216-52-6
• MF: C₁₀H₂₀O
• MW: 156.265203475952
• MDL: MFCD00062980
• CID: 256402
• PubChem ID: 87573943
• Update Time: 2025-07-02

(+)-Neomenthol Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol,5-methyl-2-(1-methylethyl)-, (1S,2S,5R)-
• (1S,2S,5R)-2-Isopropyl-5-Methylcyclohexanol
• (+)-Neomenthol
• (1S,2S,5R)-(+)-Neomenthol
• NEOMENTHOL, (+)-(SG)
• 5-methyl-2-(1-methylethyl)-, [1s-(1 alpha,2 alpha,5 beta)]-cyclohexano
• (1R)-(+)-neomenthol
• Levomenthol
• L-Menthol
• (+)-Neoisomenthol
• (1R,3R,4S)-(-)-menthol
• (-)-menthol
• (-)-(1R,3R,4S)-menthol
• (+)-Isomenthol
• Isomenthol
• (1alpha,2beta,5alpha)-5-methyl-2(1-methylethyl)cyclohexanol
• (1R-(1-alpha,2-beta,5-alpha))-5-methyl-2-(1-methylethyl)cyclohexanol
• Menthol

• MDL： MFCD00062980
• Inchi： 1S/C10H20O/c1-7(2)9-5-4-8(3)6-10(9)11/h7-11H,4-6H2,1-3H3
• InChI Key： NOOLISFMXDJSKH-UHFFFAOYSA-N
• SMILES： CC(C1C(O)CC(C)CC1)C

Computed Properties

• Exact Mass: 156.1515
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3

Experimental Properties

• Color/Form: Oily liquid
• Density: 0.899 g/mL at 25 °C(lit.)
• Melting Point: −22 °C (lit.)
• Boiling Point: 212°C(lit.)
• Flash Point: Fahrenheit: 181.4 ° f < br / > Celsius: 83 ° C < br / >
• Refractive Index: n20/D 1.461(lit.)
• PSA: 20.23
• Vapor Pressure: 0.8 mmHg ( 20 °C)
• FEMA: 2666
• Optical Activity: [α]22/D +17.3°, neat
• Solubility: Not determined

(+)-Neomenthol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• WGK Germany：3
• Hazard Category Code： 37/38-41
• Safety Instruction： 26-36
• RTECS：OT0450000
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R37/38
• Safety Term：S26-S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids
• Natural Products and Extracts Plant Extracts Plant based Rhanterium epapposum

Additional information on (+)-Neomenthol

Comprehensive Guide to (+)-Neomenthol (CAS No. 2216-52-6): Properties, Applications, and Industry Insights

(+)-Neomenthol (CAS No. 2216-52-6) is a naturally occurring monoterpenoid alcohol and a stereoisomer of menthol. As a key ingredient in flavors, fragrances, and pharmaceuticals, this compound has garnered significant attention due to its unique cooling properties and versatile applications. With the growing demand for natural cooling agents and sustainable terpenes, (+)-Neomenthol is increasingly studied for its potential in green chemistry and bio-based product development.

The molecular structure of (+)-Neomenthol distinguishes it from other menthol isomers, such as (-)-menthol or isomenthol. Its chiral center and specific spatial arrangement contribute to its milder cooling sensation compared to menthol, making it ideal for applications requiring subtlety, such as cosmetic formulations or oral care products. Researchers and manufacturers often explore its synergistic effects with other terpenes to enhance product performance.

In the flavor and fragrance industry, (+)-Neomenthol is prized for its minty aroma and refreshing profile. It is commonly used in chewing gums, candies, and breath fresheners. Recent trends show a surge in demand for clean-label ingredients, driving innovation in natural flavor enhancers. Consumers increasingly seek products with plant-derived compounds, and (+)-Neomenthol fits perfectly into this niche due to its botanical origins.

Pharmaceutical applications of (+)-Neomenthol include its use as a topical analgesic and anti-irritant. Its ability to interact with TRPM8 receptors (responsible for cold sensation) has sparked interest in non-opioid pain relief solutions. With the rise of holistic wellness trends, this compound is being investigated for its potential in aromatherapy and stress-relief formulations.

Sustainability is another critical focus area. The extraction and synthesis of (+)-Neomenthol from renewable sources, such as corn mint or peppermint oil, align with global efforts to reduce reliance on petrochemical derivatives. Advances in biocatalysis and enzymatic synthesis are paving the way for more efficient production methods, addressing concerns about carbon footprints in the chemical industry.

From a market perspective, the terpene industry is projected to grow significantly, with (+)-Neomenthol playing a notable role. Its compatibility with vegan formulations and cruelty-free certifications further enhances its appeal. Companies are also exploring its use in functional foods and nutraceuticals, capitalizing on the gut-brain axis trend and the demand for mood-enhancing ingredients.

In conclusion, (+)-Neomenthol (CAS No. 2216-52-6) is a multifaceted compound with expanding applications across industries. Its alignment with eco-conscious consumer preferences, coupled with ongoing research into its therapeutic benefits, ensures its relevance in future innovations. For manufacturers and researchers, understanding its structure-activity relationships and market dynamics is essential to leveraging its full potential.